Journal Name:Solar Energy
Journal ISSN:0038-092X
IF:7.188
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/329/description#description
Year of Origin:0
Publisher:Elsevier Ltd
Number of Articles Per Year:1048
Publishing Cycle:Monthly
OA or Not:Not
Prediction in cultured cortical neural networks.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-27 , DOI: 10.1093/pnasnexus/pgad188
Theory suggest that networks of neurons may predict their input. Prediction may underlie most aspects of information processing and is believed to be involved in motor and cognitive control and decision-making. Retinal cells have been shown to be capable of predicting visual stimuli, and there is some evidence for prediction of input in the visual cortex and hippocampus. However, there is no proof that the ability to predict is a generic feature of neural networks. We investigated whether random in vitro neuronal networks can predict stimulation, and how prediction is related to short- and long-term memory. To answer these questions, we applied two different stimulation modalities. Focal electrical stimulation has been shown to induce long-term memory traces, whereas global optogenetic stimulation did not. We used mutual information to quantify how much activity recorded from these networks reduces the uncertainty of upcoming stimuli (prediction) or recent past stimuli (short-term memory). Cortical neural networks did predict future stimuli, with the majority of all predictive information provided by the immediate network response to the stimulus. Interestingly, prediction strongly depended on short-term memory of recent sensory inputs during focal as well as global stimulation. However, prediction required less short-term memory during focal stimulation. Furthermore, the dependency on short-term memory decreased during 20 h of focal stimulation, when long-term connectivity changes were induced. These changes are fundamental for long-term memory formation, suggesting that besides short-term memory the formation of long-term memory traces may play a role in efficient prediction.
Detail
Explaining human interactions on the road by large-scale integration of computational psychological theory.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-20 , DOI: 10.1093/pnasnexus/pgad163
When humans share space in road traffic, as drivers or as vulnerable road users, they draw on their full range of communicative and interactive capabilities. Much remains unknown about these behaviors, but they need to be captured in models if automated vehicles are to coexist successfully with human road users. Empirical studies of human road user behavior implicate a large number of underlying cognitive mechanisms, which taken together are well beyond the scope of existing computational models. Here, we note that for all of these putative mechanisms, computational theories exist in different subdisciplines of psychology, for more constrained tasks. We demonstrate how these separate theories can be generalized from abstract laboratory paradigms and integrated into a computational framework for modeling human road user interaction, combining Bayesian perception, a theory of mind regarding others' intentions, behavioral game theory, long-term valuation of action alternatives, and evidence accumulation decision-making. We show that a model with these assumptions-but not simpler versions of the same model-can account for a number of previously unexplained phenomena in naturalistic driver-pedestrian road-crossing interactions, and successfully predicts interaction outcomes in an unseen data set. Our modeling results contribute to demonstrating the real-world value of the theories from which we draw, and address calls in psychology for cumulative theory-building, presenting human road use as a suitable setting for work of this nature. Our findings also underscore the formidable complexity of human interaction in road traffic, with strong implications for the requirements to set on development and testing of vehicle automation.
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Correction to: Vaccine-hesitant people misperceive the social norm of vaccination.
Solar Energy ( IF 7.188 ) Pub Date: 2023-07-04 , DOI: 10.1093/pnasnexus/pgad218
[This corrects the article DOI: 10.1093/pnasnexus/pgad132.].
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Heterologous expression of genes from a cyanobacterial endosymbiont highlights substrate exchanges with its diatom host.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-27 , DOI: 10.1093/pnasnexus/pgad194
A few genera of diatoms are widespread and thrive in low-nutrient waters of the open ocean due to their close association with N2-fixing, filamentous heterocyst-forming cyanobacteria. In one of these symbioses, the symbiont, Richelia euintracellularis, has penetrated the cell envelope of the host, Hemiaulus hauckii, and lives inside the host cytoplasm. How the partners interact, including how the symbiont sustains high rates of N2 fixation, is unstudied. Since R. euintracellularis has evaded isolation, heterologous expression of genes in model laboratory organisms was performed to identify the function of proteins from the endosymbiont. Gene complementation of a cyanobacterial invertase mutant and expression of the protein in Escherichia coli showed that R. euintracellularis HH01 possesses a neutral invertase that splits sucrose producing glucose and fructose. Several solute-binding proteins (SBPs) of ABC transporters encoded in the genome of R. euintracellularis HH01 were expressed in E. coli, and their substrates were characterized. The selected SBPs directly linked the host as the source of several substrates, e.g. sugars (sucrose and galactose), amino acids (glutamate and phenylalanine), and a polyamine (spermidine), to support the cyanobacterial symbiont. Finally, transcripts of genes encoding the invertase and SBPs were consistently detected in wild populations of H. hauckii collected from multiple stations and depths in the western tropical North Atlantic. Our results support the idea that the diatom host provides the endosymbiotic cyanobacterium with organic carbon to fuel N2 fixation. This knowledge is key to understanding the physiology of the globally significant H. hauckii-R. euintracellularis symbiosis.
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Externalizing traits: Shared causalities for COVID-19 and Alzheimer's dementia using Mendelian randomization analysis.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-15 , DOI: 10.1093/pnasnexus/pgad198
Externalizing traits have been related with the outcomes of coronavirus disease 2019 (COVID-19) and Alzheimer's dementia (AD); however, whether these associations are causal remains unknown. We used the two-sample Mendelian randomization (MR) approach with more than 200 single-nucleotide polymorphisms (SNPs) for externalizing traits to explore the causal associations of externalizing traits with the risk of COVID-19 (infected COVID-19, hospitalized COVID-19, and severe COVID-19) or AD based on the summary data. The inverse variance-weighted method (IVW) was used to estimate the main effect, followed by several sensitivity analyses. IVW analysis showed significant associations of externalizing traits with COVID-19 infection (odds ratio [OR] = 1.456, 95% confidence interval [95% CI] = 1.224-1.731), hospitalized COVID-19 (OR = 1.970, 95% CI = 1.374-2.826), and AD (OR = 1.077, 95% CI = 1.037-1.119). The results were consistent using weighted median (WM), penalized weighted median (PWM), MR-robust adjusted profile score (MR-RAPS), and leave-one-out sensitivity analyses. Our findings assist in exploring the causal effect of externalizing traits on the pathophysiology of infection and severe infection of COVID-19 and AD. Furthermore, our study provides evidence that shared externalizing traits underpin the two diseases.
Detail
Neural responses underlying extraordinary altruists' generosity for socially distant others.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-13 , DOI: 10.1093/pnasnexus/pgad199
Most people are much less generous toward strangers than close others, a bias termed social discounting. But people who engage in extraordinary real-world altruism, like altruistic kidney donors, show dramatically reduced social discounting. Why they do so is unclear. Some prior research suggests reduced social discounting requires effortfully overcoming selfishness via recruitment of the temporoparietal junction. Alternatively, reduced social discounting may reflect genuinely valuing strangers' welfare more due to how the subjective value of their outcomes is encoded in regions such as rostral anterior cingulate cortex (ACC) and amygdala. We tested both hypotheses in this pre-registered study. We also tested the hypothesis that a loving-kindness meditation (LKM) training intervention would cause typical adults' neural and behavioral patterns to resemble altruists. Altruists and matched controls (N = 77) completed a social discounting task during functional magnetic resonance imaging; 25 controls were randomized to complete LKM training. Neither behavioral nor imaging analyses supported the hypothesis that altruists' reduced social discounting reflects effortfully overcoming selfishness. Instead, group differences emerged in social value encoding regions, including rostral ACC and amygdala. Activation in these regions corresponded to the subjective valuation of others' welfare predicted by the social discounting model. LKM training did not result in more generous behavioral or neural patterns, but only greater perceived difficulty during social discounting. Our results indicate extraordinary altruists' generosity results from the way regions involved in social decision-making encode the subjective value of others' welfare. Interventions aimed at promoting generosity may thus succeed to the degree they can increase the subjective valuation of others' welfare.
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Mapping moral language on US presidential primary campaigns reveals rhetorical networks of political division and unity.
Solar Energy ( IF 7.188 ) Pub Date: 2023-06-09 , DOI: 10.1093/pnasnexus/pgad189
During political campaigns, candidates use rhetoric to advance competing visions and assessments of their country. Research reveals that the moral language used in this rhetoric can significantly influence citizens' political attitudes and behaviors; however, the moral language actually used in the rhetoric of elites during political campaigns remains understudied. Using a data set of every tweet (N=139,412) published by 39 US presidential candidates during the 2016 and 2020 primary elections, we extracted moral language and constructed network models illustrating how candidates' rhetoric is semantically connected. These network models yielded two key discoveries. First, we find that party affiliation clusters can be reconstructed solely based on the moral words used in candidates' rhetoric. Within each party, popular moral values are expressed in highly similar ways, with Democrats emphasizing careful and just treatment of individuals and Republicans emphasizing in-group loyalty and respect for social hierarchies. Second, we illustrate the ways in which outsider candidates like Donald Trump can separate themselves during primaries by using moral rhetoric that differs from their parties' common language. Our findings demonstrate the functional use of strategic moral rhetoric in a campaign context and show that unique methods of text network analysis are broadly applicable to the study of campaigns and social movements.
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Anomalous widespread arid events in Asia over the past 550,000 years.
Solar Energy ( IF 7.188 ) Pub Date: 2023-05-25 , DOI: 10.1093/pnasnexus/pgad175
Records of element ratios obtained from the Maldives Inner Sea sediments provide a detailed view on how the Indian Monsoon System has varied at high-resolution time scales. Here, we present records from International Ocean Discovery Program (IODP) Site U1471 based on a refined chronology through the past 550,000 years. The record's high resolution and a proper approach to set the chronology allowed us to reconstruct changes in the Indian Monsoon System on a scale of anomalies and to verify their relationships with established records from the East Asian Monsoon System. On the basis of Fe/sum and Fe/Si records, it can be demonstrated that the Asia continental aridity tracks sea-level changes, while the intensity of winter monsoon winds responds to changes in Northern Hemisphere summer insolation. Furthermore, the anomalies of continental aridity and intensity of winter monsoon winds at millennial-scale events exhibit power in the precession band, nearly in antiphase with Northern Hemisphere summer insolation. These observations indicate that the insolation drove the anomalies in the Indian Summer Monsoon. The good correspondence between our record and the East Asian monsoon anomaly records suggests the occurrence of anomalous widespread arid events in Asia.
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Global quantification of newly synthesized proteins reveals cell type- and inhibitor-specific effects on protein synthesis inhibition.
Solar Energy ( IF 7.188 ) Pub Date: 2023-05-19 , DOI: 10.1093/pnasnexus/pgad168
Manipulation of protein synthesis is commonly applied to uncover protein functions and cellular activities. Multiple inhibitors with distinct mechanisms have been widely investigated and employed in bio-related research, but it is extraordinarily challenging to measure and evaluate the synthesis inhibition efficiencies of individual proteins by different inhibitors at the proteome level. Newly synthesized proteins are the immediate and direct products of protein synthesis, and thus their comprehensive quantification provides a unique opportunity to study protein inhibition. Here, we systematically investigate protein inhibition and evaluate different popular inhibitors, i.e. cycloheximide, puromycin, and anisomycin, through global quantification of newly synthesized proteins in several types of human cells (A549, MCF-7, Jurkat, and THP-1 cells). The inhibition efficiencies of protein synthesis are comprehensively measured by integrating azidohomoalanine-based protein labeling, selective enrichment, a boosting approach, and multiplexed proteomics. The same inhibitor results in dramatic variation of the synthesis inhibition efficiencies for different proteins in the same cells, and each inhibitor exhibits unique preferences. Besides cell type- and inhibitor-specific effects, some universal rules are unraveled. For instance, nucleolar and ribosomal proteins have relatively higher inhibition efficiencies in every type of cells treated with each inhibitor. Moreover, proteins intrinsically resistant or sensitive to the inhibition are identified and found to have distinct functions. Systematic investigation of protein synthesis inhibition in several types of human cells by different inhibitors provides valuable information about the inhibition of protein synthesis, advancing our understanding of inhibiting protein synthesis.
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Is the neighborhood of interaction in human crowds metric, topological, or visual?
Solar Energy ( IF 7.188 ) Pub Date: 2023-05-16 , DOI: 10.1093/pnasnexus/pgad118
Global patterns of collective motion in bird flocks, fish schools, and human crowds are thought to emerge from local interactions within a neighborhood of interaction, the zone in which an individual is influenced by their neighbors. Both metric and topological neighborhoods have been reported in animal groups, but this question has not been addressed for human crowds. The answer has important implications for modeling crowd behavior and predicting crowd disasters such as jams, crushes, and stampedes. In a metric neighborhood, an individual is influenced by all neighbors within a fixed radius, whereas in a topological neighborhood, an individual is influenced by a fixed number of nearest neighbors, regardless of their physical distance. A recently proposed alternative is a visual neighborhood, in which an individual is influenced by the optical motions of all visible neighbors. We test these hypotheses experimentally by asking participants to walk in real and virtual crowds and manipulating the crowd's density. Our results rule out a topological neighborhood, are approximated by a metric neighborhood, but are best explained by a visual neighborhood that has elements of both. We conclude that the neighborhood of interaction in human crowds follows naturally from the laws of optics and suggest that previously observed "topological" and "metric" interactions might be a consequence of the visual neighborhood.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENERGY & FUELS 能源与燃料3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.20 128 Science Citation Index Science Citation Index Expanded Not
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